Cas no 2228115-38-4 (2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine
• CAS No: 2228115-38-4
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6220970
• PubChem ID: 165651693
• Update Time: 2025-09-28

2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1822795
• 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine
• 2228115-38-4

• Inchi： 1S/C9H17N3/c1-7-4-8(12-11-7)5-9(2,3)6-10/h4H,5-6,10H2,1-3H3,(H,11,12)
• InChI Key： AMFMVJWJQPKWSN-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=C(C)NN=1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine (CAS No. 2228115-38-4)

The compound 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine (CAS No. 2228115-38-4) is a structurally unique organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. With its distinctive pyrazole core and amine functional group, this compound serves as a versatile building block for synthesizing novel bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given the prevalence of pyrazole derivatives in FDA-approved medications and their role in modulating biological targets.

In recent years, the demand for heterocyclic compounds like 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine has surged due to their relevance in addressing modern health challenges. For instance, the rise of neurodegenerative diseases and metabolic disorders has spurred investigations into small-molecule therapeutics with improved blood-brain barrier permeability—a property often associated with amine-containing scaffolds. This compound’s lipophilic nature and hydrogen-bonding capacity make it a promising candidate for such applications.

From a synthetic chemistry perspective, the CAS No. 2228115-38-4 compound exemplifies the growing trend toward fragment-based drug design. Its 2,2-dimethylpropyl moiety enhances metabolic stability, while the 5-methyl-1H-pyrazol-3-yl group offers opportunities for further derivatization. These features align with current industry priorities, such as developing orally bioavailable drugs and sustainable agrochemicals. Notably, the compound’s structural rigidity could contribute to reducing off-target effects—a hot topic in precision medicine discussions.

Environmental considerations also play a role in the compound’s appeal. As regulatory agencies emphasize green chemistry principles, researchers are exploring atom-efficient synthesis routes for 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine. Computational studies suggest its potential as a biodegradable intermediate, addressing concerns about persistent organic pollutants. This aspect resonates with the pharmaceutical industry’s push toward eco-friendly manufacturing processes.

The compound’s nomenclature itself reflects key trends in chemical informatics. Systematic names like 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine are increasingly important for machine-readable chemistry and AI-assisted drug discovery platforms. Its CAS registry number (2228115-38-4) ensures unambiguous identification in global databases, facilitating collaboration across research institutions working on structure-activity relationships.

Emerging analytical techniques have enabled deeper characterization of this molecule. Advanced NMR spectroscopy and X-ray crystallography studies reveal conformational preferences that influence its molecular recognition properties. Such data is invaluable for medicinal chemists optimizing lead compounds, particularly in competitive fields like kinase inhibitor development where pyrazole motifs are prevalent.

Market analysts note growing patent activity around pyrazole-amine hybrids, with 2228115-38-4 appearing in several recent applications. This reflects broader industry shifts toward privileged structures in intellectual property strategies. The compound’s scaffold diversity makes it attractive for generating patentable derivatives while avoiding molecular complexity penalties—a balance crucial for drug development economics.

In formulation science, the amine functionality of 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine offers advantages for salt formation, addressing solubility challenges common in oral dosage forms. This characteristic aligns with pharmaceutical trends toward formulation technologies that enhance drug delivery efficiency. Recent publications highlight its compatibility with hot-melt extrusion techniques—a popular topic in continuous manufacturing circles.

From a regulatory standpoint, the compound’s non-toxic profile in preliminary studies positions it favorably for preclinical development. Its structural features avoid common toxicophores, a consideration gaining prominence in early-stage screening protocols. This aspect is particularly relevant given increasing scrutiny of safety pharmacology in candidate selection processes.

The scientific community continues to explore novel reactions involving CAS No. 2228115-38-4, with recent focus on click chemistry modifications and photocatalytic transformations. These methodologies support the growing demand for late-stage functionalization strategies in high-throughput synthesis. Such applications demonstrate how this compound bridges traditional organic chemistry with cutting-edge synthetic methodologies.

In conclusion, 2,2-dimethyl-3-(5-methyl-1H-pyrazol-3-yl)propan-1-amine represents a compelling case study in modern molecular design. Its multifaceted applications—from pharmaceutical intermediates to material science precursors—highlight the enduring importance of nitrogen-containing heterocycles in solving contemporary scientific challenges. As research evolves, this compound will likely maintain its relevance across multiple disciplines at the forefront of chemical innovation.